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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the core chemistry, reactivity,

and applications of morpholine. The content is structured to serve as an essential resource for

researchers, scientists, and professionals involved in drug development and organic synthesis.

All quantitative data has been summarized into clearly structured tables for easy comparison,

and detailed experimental protocols for key reactions are provided.

Core Concepts: Structure and Properties of
Morpholine
Morpholine is a heterocyclic organic compound with the chemical formula O(CH₂CH₂)₂NH.[1]

Its six-membered ring contains both an amine and an ether functional group.[1] The presence

of the ether oxygen atom withdraws electron density from the nitrogen, making it less

nucleophilic and less basic than structurally similar secondary amines like piperidine.[1]

Morpholine is a colorless, hygroscopic liquid with a characteristic weak ammonia- or fish-like

odor.[1][2] It is miscible with water and a wide range of organic solvents.[3]

Physical and Chemical Properties
The physical and chemical properties of morpholine and several of its important derivatives

are summarized in the tables below. This data is crucial for predicting their behavior in various

chemical and biological systems.
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Table 1: Physical Properties of Morpholine and Selected Derivatives

Compoun
d

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/mL at
20-25°C)

Refractiv
e Index
(n20/D)

Morpholine C₄H₉NO 87.12 -5 to -4.9[4] 128-130[4]
0.996-

1.007[4]

1.454-

1.4545[4]

N-

Methylmor

pholine

C₅H₁₁NO 101.15 -66[4] 115-116[4] 0.92[4] 1.435[4]

N-

Ethylmorph

oline

C₆H₁₃NO 115.17 -63[4] 139[4] 0.91[4] 1.441[4]

N-

Phenylmor

pholine

C₁₀H₁₃NO 163.22 51-54[4] 268[4] 1.06[4] 1.5400[4]

N-

Acetylmorp

holine

C₆H₁₁NO₂ 129.16 10-14[4] 245[4] 1.11[4] 1.483[4]

4-(2-

Hydroxyeth

yl)morpholi

ne

C₆H₁₃NO₂ 131.17 -1 to 2[4] 227[4] 1.083[4] 1.48[4]

Table 2: Acidity, Basicity, and Solubility of Morpholine and Selected Derivatives
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Compound pKa Solubility in Water

Morpholine 8.33-8.49[4] Miscible[4]

N-Methylmorpholine 7.38[4] Miscible[4]

N-Ethylmorpholine 7.67-7.7[4] Miscible[4]

N-Phenylmorpholine 5.19 (Predicted)[4] Slightly soluble[4]

N-Acetylmorpholine -0.72 (Predicted)[4] Miscible[4]

4-(2-Hydroxyethyl)morpholine 14.88 (Predicted)[4] Miscible[4]

Reactivity of Morpholine
Morpholine exhibits reactivity typical of a secondary amine, readily undergoing N-alkylation, N-

acylation, and oxidation reactions.

N-Alkylation
The nitrogen atom of morpholine can be alkylated using various alkylating agents, such as

alkyl halides, in the presence of a base. This reaction is fundamental for the synthesis of a wide

range of functionalized morpholine derivatives.

N-Acylation
Morpholine reacts with acylating agents like acyl chlorides and acid anhydrides to form N-

acylmorpholines. This reaction is often used to introduce a protecting group or to synthesize

amides with specific properties.

Oxidation
The nitrogen atom in morpholine and its N-alkyl derivatives can be oxidized to form N-oxides.

For instance, N-methylmorpholine is oxidized by hydrogen peroxide to produce N-

methylmorpholine N-oxide (NMO), a widely used co-oxidant in various oxidation reactions.[5]

[6]

Synthesis of Morpholine and its Derivatives
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Industrially, morpholine is primarily produced by the dehydration of diethanolamine with

sulfuric acid. Alternative methods include the reaction of diethylene glycol with ammonia under

high temperature and pressure.[1]

Morpholine in Drug Discovery and Development
The morpholine moiety is a privileged scaffold in medicinal chemistry, found in numerous

approved drugs.[2] Its presence can enhance physicochemical properties, metabolic stability,

and biological activity.

Gefitinib: An EGFR Tyrosine Kinase Inhibitor
Gefitinib is an anticancer drug used for the treatment of non-small cell lung cancer.[7] It

functions by inhibiting the tyrosine kinase activity of the Epidermal Growth Factor Receptor

(EGFR).[7][8] By binding to the ATP-binding site of the EGFR's tyrosine kinase domain,

gefitinib blocks the autophosphorylation of the receptor, thereby inhibiting downstream

signaling pathways like the PI3K/Akt pathway, which are crucial for cancer cell proliferation and

survival.[8][9]
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Caption: Mechanism of action of Gefitinib.

Linezolid: An Oxazolidinone Antibiotic
Linezolid is an important antibiotic used to treat infections caused by multi-resistant Gram-

positive bacteria.[10] It inhibits bacterial protein synthesis by binding to the 23S rRNA of the

50S ribosomal subunit, preventing the formation of a functional 70S initiation complex.[10] This
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unique mechanism of action makes it effective against bacteria that have developed resistance

to other protein synthesis inhibitors.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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